Cas no 53226-24-7 (2-carbazol-9-yl-6-(hydroxymethyl)oxane-3,4,5-triol)

• Product Name: 2-carbazol-9-yl-6-(hydroxymethyl)oxane-3,4,5-triol
• CAS No: 53226-24-7
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• CID: 938136
• PubChem ID: 310034
• Update Time: 2025-04-19

2-carbazol-9-yl-6-(hydroxymethyl)oxane-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-carbazol-9-yl-6-(hydroxymethyl)oxane-3,4,5-triol
• NSC213270
• 53226-24-7
• DTXSID80309664
• 9H-Carbazole, 9-.beta.-D-glucopyranosyl-
• NSC-213270

• Inchi： 1S/C18H19NO5/c20-9-14-15(21)16(22)17(23)18(24-14)19-12-7-3-1-5-10(12)11-6-2-4-8-13(11)19/h1-8,14-18,20-23H,9H2
• InChI Key： IJIAIEDAJPQUCU-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C(C1N1C2C=CC=CC=2C2=CC=CC=C12)O)O)O

Computed Properties

• Exact Mass: 329.12637
• Monoisotopic Mass: 329.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 626.6°C at 760 mmHg
• Flash Point: 332.7°C
• Refractive Index: 1.711
• PSA: 95.08
• LogP: 0.76690